Cas no 342611-03-4 (Benzaldehyde-formyl-d,4-(methoxy-d3)- (9CI))
342611-03-4 structure
Product Name:Benzaldehyde-formyl-d,4-(methoxy-d3)- (9CI)
CAS No:342611-03-4
MF:C8H8O2
MW:140.172569274902
CID:304709
PubChem ID:102601081
Update Time:2025-04-19
Benzaldehyde-formyl-d,4-(methoxy-d3)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde-formyl-d,4-(methoxy-d3)- (9CI)
- 342611-03-4
- 4-(Methoxy-d3)benzaldehyde-formyl-d
- DTXSID301292247
- 4-METHOXY-D3-BENZALDEHYDE-alpha-D1
-
- Inchi: 1S/C8H8O2/c1-10-8-4-2-7(6-9)3-5-8/h2-6H,1H3/i1D3,6D
- InChI Key: ZRSNZINYAWTAHE-BKLIMVFQSA-N
- SMILES: O(C([2H])([2H])[2H])C1C=CC(C([2H])=O)=CC=1
Computed Properties
- Exact Mass: 140.078
- Monoisotopic Mass: 140.078
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- PSA: 26.30000
- LogP: 1.50770
Benzaldehyde-formyl-d,4-(methoxy-d3)- (9CI) Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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